Cas no 24779-38-2 ((2S,5R)-1-[(2E,4E)-hexa-2,4-dienoyl]-2,4,5-trimethylpiperazine)

• Product Name: (2S,5R)-1-[(2E,4E)-hexa-2,4-dienoyl]-2,4,5-trimethylpiperazine
• CAS No: 24779-38-2
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 1418267
• PubChem ID: 15939563
• Update Time: 2025-04-20

(2S,5R)-1-[(2E,4E)-hexa-2,4-dienoyl]-2,4,5-trimethylpiperazine Chemical and Physical Properties

Names and Identifiers

• (2S,5R)-1-[(2E,4E)-hexa-2,4-dienoyl]-2,4,5-trimethylpiperazine
• (2E,4E)-1-[(2S,5R)-2,4,5-trimethylpiperazin-1-yl]hexa-2,4-dien-1-one
• (2E,4E)-1-[(2R,5S)-2,4,5-trimethylpiperazin-1-yl]hexa-2,4-dien-1-one
• Nigragilline
• Nigragillin
• 1-[(2E,4E)-Hexa-2,4-dienoyl]-2,4,5-trimethylpiperazine
• 24779-38-2
• MLS004256132
• DTXSID701141830
• N-Methyl-trans-2,5-dimethyl-N'-sorbylpiperazine
• CHEBI:133753
• rel-(+)-(2E,4E)-1-[(2R,5S)-2,4,5-Trimethyl-1-piperazinyl]-2,4-hexadien-1-one
• InChI=1/C13H22N2O/c1-5-6-7-8-13(16)15-10-11(2)14(4)9-12(15)3/h5-8,11-12H,9-10H2,1-4H3/b6-5+,8-7+/t11-,12+/m0/s
• SMR003081017

• Inchi： 1S/C13H22N2O/c1-5-6-7-8-13(16)15-10-11(2)14(4)9-12(15)3/h5-8,11-12H,9-10H2,1-4H3/b6-5+,8-7+/t11-,12+/m0/s1
• InChI Key： DVCNHRTYSUTLOS-OJRXFFSMSA-N
• SMILES： O=C(/C=C/C=C/C)N1C[C@H](C)N(C)C[C@H]1C

Computed Properties

• Exact Mass: 222.17336
• Monoisotopic Mass: 222.173213
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6
• XLogP3: 1.9

Experimental Properties

• Density: 0.953
• Boiling Point: 354.7°Cat760mmHg
• Flash Point: 354.7°Cat760mmHg
• Refractive Index: 1.491
• PSA: 23.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes N-methylpiperazines